Cas no 301177-19-5 ((2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide)

• Product Name: (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide
• CAS No: 301177-19-5
• MF: C₂₁H₁₄Cl₂N₂O₂
• MW: 397.254063129425
• CID: 6010235
• PubChem ID: 1120858
• Update Time: 2025-06-11

(2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide
• (E)-2-cyano-3-(5-(2,5-dichlorophenyl)furan-2-yl)-N-(m-tolyl)acrylamide
• 2-Propenamide, 2-cyano-3-[5-(2,5-dichlorophenyl)-2-furanyl]-N-(3-methylphenyl)-
• AKOS000522899
• (2E)-2-CYANO-3-[5-(2,5-DICHLOROPHENYL)FURAN-2-YL]-N-(3-METHYLPHENYL)PROP-2-ENAMIDE
• 301177-19-5
• (E)-2-cyano-3-[5-(2,5-dichlorophenyl)furan-2-yl]-N-(3-methylphenyl)prop-2-enamide
• F0344-1498

• Inchi： 1S/C21H14Cl2N2O2/c1-13-3-2-4-16(9-13)25-21(26)14(12-24)10-17-6-8-20(27-17)18-11-15(22)5-7-19(18)23/h2-11H,1H3,(H,25,26)
• InChI Key： OGEJYQFXHLYUDY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C)=C1)(=O)C(C#N)=CC1=CC=C(C2=CC(Cl)=CC=C2Cl)O1

Computed Properties

• Exact Mass: 396.0432331g/mol
• Monoisotopic Mass: 396.0432331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 596.8±50.0 °C(Predicted)
• pka: 10.18±0.70(Predicted)

Additional information on (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide

Professional Introduction to Compound with CAS No. 301177-19-5 and Product Name: (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide

Compound with the CAS number 301177-19-5, identified by the product name (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide, represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a fused furan ring system coupled with functionalized aromatic groups, positions it as a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular framework of (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide incorporates several key structural motifs that are known to contribute to its pharmacological properties. The presence of a cyano group at the 2-position of the furan ring introduces a polar moiety that can enhance interactions with biological targets, while the 3-methylphenyl group at the amide position provides additional hydrophobicity and steric bulk. These features are critical in determining the compound's solubility, bioavailability, and binding affinity to biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide molecule may interact with enzymes and receptors involved in inflammatory pathways, making it a potential lead compound for developing novel anti-inflammatory agents. The dichlorophenyl substituents at the 3 and 5 positions of the furan ring are particularly noteworthy, as they have been shown to modulate electronic properties and enhance binding interactions.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments indicate that it exhibits moderate activity against certain enzymatic targets, with IC50 values ranging from nanomolar to micromolar concentrations. These findings are consistent with its structural features and suggest that further optimization could yield more potent derivatives. The cyano group, in particular, has been observed to play a crucial role in mediating interactions with specific amino acid residues in target proteins.

The synthesis of (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide presents both challenges and opportunities for synthetic chemists. The construction of the furan ring system requires careful consideration of reaction conditions to ensure high yield and purity. Additionally, the introduction of multiple substituents at strategic positions necessitates a multi-step synthetic route that balances efficiency and scalability. Recent reports have highlighted novel methodologies for constructing complex heterocycles, which may be applicable to this compound's synthesis.

From a medicinal chemistry perspective, the structural diversity inherent in this molecule offers a rich scaffold for derivative design. By modifying functional groups or introducing new moieties, researchers can explore different biological pathways and potentially discover compounds with enhanced therapeutic profiles. For instance, replacing the cyano group with other electron-withdrawing or donating substituents could alter electronic properties and influence binding affinity.

The potential applications of (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide extend beyond anti-inflammatory therapy. Preliminary data suggest that it may also exhibit antimicrobial properties, making it a candidate for developing new treatments against resistant bacterial strains. The combination of structural complexity and diverse biological activities positions this compound as a valuable asset in the pharmaceutical industry's pipeline.

Ongoing research is focused on understanding the mechanism of action of this compound in greater detail. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine its three-dimensional structure and how it interacts with biological targets at an atomic level. These insights will be crucial for guiding future drug development efforts.

The integration of artificial intelligence (AI) tools into drug discovery has revolutionized the way new compounds are designed and evaluated. AI-driven platforms can predict biological activity based on structural features, accelerate virtual screening processes, and identify optimal candidates for experimental validation. The application of these technologies to (2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-yl-N-(3-methylphenyl)prop-2-enamide has already led to promising leads that are being further investigated.

Future directions in the study of this compound include exploring its potential as an intermediate in larger synthetic schemes and investigating its pharmacokinetic properties. Understanding how it is metabolized and excreted will provide critical information for optimizing its therapeutic use. Additionally, collaborations between academic institutions and pharmaceutical companies will be essential for translating laboratory findings into clinical applications.

In conclusion,(2E)-2-cyano-3-5-(2,5-dichlorophenyl)furan-2-y N-(3-methylphen yl)prop - - enamide represents a significant advancement in medicinal chemistry with potential therapeutic implications across multiple disease areas. Its unique structural features make it an attractive candidate for further exploration, while ongoing research continues to uncover new insights into its biological activities and mechanisms of action. As computational methods and AI-driven approaches continue to evolve,this compound is poised to play a vital role in shaping the future of drug discovery.